Cas no 1261743-84-3 (Ethyl 3-(3'-iodo-5'-methylphenyl)propionate)

• Product Name: Ethyl 3-(3'-iodo-5'-methylphenyl)propionate
• CAS No: 1261743-84-3
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 4965308
• Update Time: 2025-06-09

Ethyl 3-(3'-iodo-5'-methylphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3'-iodo-5'-methylphenyl)propionate

• Inchi： 1S/C12H15IO2/c1-3-15-12(14)5-4-10-6-9(2)7-11(13)8-10/h6-8H,3-5H2,1-2H3
• InChI Key： WIZFUASKJJNVKH-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1)CCC(=O)OCC

Computed Properties

• Exact Mass: 318.01168 g/mol
• Monoisotopic Mass: 318.01168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3
• Molecular Weight: 318.15

Additional information on Ethyl 3-(3'-iodo-5'-methylphenyl)propionate

Ethyl 3-(3'-iodo-5'-methylphenyl)propionate (CAS No. 1261743-84-3): A Comprehensive Overview

Ethyl 3-(3'-iodo-5'-methylphenyl)propionate, identified by its CAS number 1261743-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic esters, characterized by its unique structural and functional properties. The presence of an iodo substituent at the 3-position and a methyl group at the 5-position of the phenyl ring imparts distinct reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of Ethyl 3-(3'-iodo-5'-methylphenyl)propionate consists of a propionic acid ester linked to a phenyl ring modified with an iodine atom and a methyl group. This configuration makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of novel pharmaceuticals.

In recent years, Ethyl 3-(3'-iodo-5'-methylphenyl)propionate has been explored for its potential applications in medicinal chemistry. The iodo substituent on the phenyl ring provides a handle for further functionalization, enabling the synthesis of more intricate derivatives. Such derivatives have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The methyl group at the 5-position further enhances the compound's versatility, allowing for diverse chemical modifications.

One of the most compelling aspects of Ethyl 3-(3'-iodo-5'-methylphenyl)propionate is its role as a building block in the synthesis of biologically active molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that modulate kinases and other critical signaling proteins. These inhibitors hold significant potential for treating chronic diseases by selectively interfering with pathological pathways.

The chemical reactivity of Ethyl 3-(3'-iodo-5'-methylphenyl)propionate has also been harnessed in materials science applications. The ability to undergo cross-coupling reactions makes it an excellent precursor for synthesizing polymers and copolymers with tailored properties. These materials find applications in advanced coatings, adhesives, and specialty plastics, where precise control over molecular structure is essential.

The synthesis of Ethyl 3-(3'-iodo-5'-methylphenyl)propionate typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the preparation of a halogenated phenol derivative, followed by esterification with propionic acid or its derivatives. The introduction of the iodo substituent can be achieved through halogen exchange reactions or direct iodination techniques. Each step requires careful optimization to ensure high yield and purity, which are critical for subsequent applications.

In terms of safety and handling, Ethyl 3-(3'-iodo-5'-methylphenyl)propionate should be handled under standard laboratory conditions to prevent degradation or unwanted side reactions. While it is not classified as a hazardous material under typical circumstances, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during manipulation. Storage should be conducted in a cool, dry place away from direct sunlight to maintain stability.

The growing interest in Ethyl 3-(3'-iodo-5'-methylphenyl)propionate underscores its importance as a versatile chemical entity. As research continues to uncover new synthetic methodologies and applications, this compound is likely to play an even more significant role in both academic and industrial settings. Its contributions to pharmaceutical development, materials science, and synthetic chemistry highlight its multifaceted utility and enduring relevance.